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Compound of Interest

Compound Name: cis-ACCP

Cat. No.: B15576514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-ACCP (cis-2-aminocyclohexylcarbamoylphosphonic acid) is an orally active and selective

inhibitor of matrix metalloproteinase-2 (MMP-2) and matrix metalloproteinase-9 (MMP-9), with

IC50 values of 4 µM and 20 µM, respectively[1]. Accurate preparation of a stable stock solution

is the first critical step for reliable and reproducible in vitro and in vivo experiments. These

application notes provide detailed protocols for the preparation, storage, and handling of cis-
ACCP stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of cis-ACCP is provided in the table

below. This information is essential for calculating the required mass of the compound to

achieve a desired stock solution concentration.
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Property Value Reference

Synonyms

cis-2-

Aminocyclohexylcarbamoylpho

sphonic acid

[2]

Molecular Formula C₇H₁₅N₂O₄P [2]

Molecular Weight 222.18 g/mol [2]

Appearance Solid

CAS Number 777075-44-2

Stock Solution Preparation
The choice of solvent is critical for dissolving cis-ACCP and maintaining its stability. Based on

available information, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a

stock solution. While the compound may have some solubility in water, specific concentrations

are not readily available, and additional steps for sterilization are required.

Recommended Solvents and Storage
Solvent

Recommended Storage
Temperature

Shelf Life

DMSO -20°C 1 month[1]

-80°C 6 months[1]

Note: It is highly recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles, which can lead to degradation of the compound[1].

Protocol for Preparing a 10 mM cis-ACCP Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of cis-ACCP in DMSO.

Adjust the calculations accordingly for a different desired concentration.

Materials:
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cis-ACCP powder

Dimethyl Sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

Calculate the required mass of cis-ACCP:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 222.18 g/mol x 1000 mg/g = 2.2218 mg

Weighing the cis-ACCP:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 2.22 mg of cis-ACCP powder into the tube. Record the

exact weight.

Dissolving the cis-ACCP:

Based on the actual weight of the cis-ACCP, calculate the precise volume of DMSO

required to achieve a 10 mM concentration.

Volume (mL) = (Mass (mg) / 222.18 g/mol ) / 10 mmol/L

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

cis-ACCP powder.
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Cap the tube tightly and vortex thoroughly until the compound is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into single-use, sterile cryovials.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[1].

Experimental Workflow and Diagrams
Stock Solution Preparation Workflow
The following diagram illustrates the key steps in preparing the cis-ACCP stock solution.
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5. Aliquot into Single-Use Vials

6. Store at -20°C or -80°C
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Caption: Workflow for preparing cis-ACCP stock solution.

Signaling Pathway Inhibition
cis-ACCP is known to inhibit the activity of MMP-2 and MMP-9, which are key enzymes

involved in the degradation of the extracellular matrix (ECM). This inhibition can impact cellular

processes such as migration and invasion.
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Caption: Inhibition of MMP-2/9 by cis-ACCP.

Safety Precautions
Standard laboratory safety practices should be followed when handling cis-ACCP and DMSO.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the cis-ACCP powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO is readily absorbed through the skin and can carry other dissolved substances with it.

Avoid direct contact with skin and eyes.

Consult the Material Safety Data Sheet (MSDS) for cis-ACCP for detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Cis-2-aminocyclohexylcarbamoylphosphonic acid | C7H15N2O4P | CID 44457233 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing cis-ACCP
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576514#preparing-cis-accp-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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